6,7-Difluorobenzothiazole-2-carbonitrile

• CAS RN: 169776-07-2
• Molecular Formula: C8H2F2N2S
• Molecular Weight: 196.18 g/mol
• IUPAC Name: 6,7-difluoro-1,3-benzothiazole-2-carbonitrile
• InChI: InChI=1S/C8H2F2N2S/c9-4-1-2-5-8(7(4)10)13-6(3-11)12-5/h1-2H
• InChI Key: XGZNNUMTALCMNQ-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C2=C1N=C(S2)C#N)F)F
• synonyms: 2-Benzothiazolecarbonitrile,6,7-difluoro-(9CI)

Description

6,7-Difluorobenzothiazole-2-carbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a heterocyclic aromatic compound that contains both nitrogen and sulfur atoms in its ring structure. It is a highly reactive compound that has been synthesized through various methods. In

Mechanism of Action

The mechanism of action of 6,7-Difluorobenzothiazole-2-carbonitrile is not fully understood. However, it has been found to induce apoptosis in cancer cells by activating the caspase cascade. It has also been found to inhibit the growth of cancer cells by regulating the cell cycle and inducing cell cycle arrest. In addition, it has been found to generate reactive oxygen species, which can lead to oxidative stress and cell death.
Biochemical and Physiological Effects:
6,7-Difluorobenzothiazole-2-carbonitrile has been found to exhibit various biochemical and physiological effects. It has been found to induce DNA damage and inhibit DNA synthesis in cancer cells. It has also been found to inhibit the activity of various enzymes, including topoisomerase I and II, which are involved in DNA replication and repair. In addition, it has been found to inhibit the growth of cancer cells by regulating the expression of various genes involved in cell cycle progression and apoptosis.

Advantages and Limitations for Lab Experiments

The advantages of using 6,7-Difluorobenzothiazole-2-carbonitrile in lab experiments include its high potency and selectivity against cancer cells, its ability to generate reactive oxygen species, and its potential use as a fluorescent probe for the detection of reactive oxygen species. However, the limitations of using this compound include its high reactivity, which can lead to the formation of unwanted byproducts, and its potential toxicity to normal cells.

Future Directions

There are several future directions for the study of 6,7-Difluorobenzothiazole-2-carbonitrile. One potential direction is the development of novel synthetic methods for the preparation of this compound. Another potential direction is the investigation of its potential use as a therapeutic agent for the treatment of various diseases, including cancer and bacterial infections. In addition, further studies are needed to elucidate the mechanism of action of this compound and its potential side effects on normal cells.

Synthesis Methods

The synthesis of 6,7-Difluorobenzothiazole-2-carbonitrile has been achieved through various methods. One of the most commonly used methods involves the reaction of 6,7-difluoro-1,2-benzisothiazole with potassium cyanide in the presence of a catalyst such as copper(I) iodide. This method yields a high yield of the desired compound and has been widely used in scientific research.

Scientific Research Applications

6,7-Difluorobenzothiazole-2-carbonitrile has been extensively studied for its potential applications in various fields. It has been found to exhibit potent anticancer activity against a wide range of cancer cell lines. It has also been studied for its potential use as a fluorescent probe for the detection of reactive oxygen species. In addition, it has been found to exhibit antibacterial and antifungal activity.